Cas no 2060029-04-9 (2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester)

• Product Name: 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester
• CAS No: 2060029-04-9
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5163652
• Update Time: 2025-06-14

2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester

• Inchi： 1S/C19H24N4O2/c1-22-12-16(11-21-22)17-19(14-20-17)7-9-23(10-8-19)18(24)25-13-15-5-3-2-4-6-15/h2-6,11-12,17,20H,7-10,13-14H2,1H3
• InChI Key： UFBNCJQTMDQAQD-UHFFFAOYSA-N
• SMILES： C1(C2=CN(C)N=C2)C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester

Recent Advances in the Study of 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester (CAS: 2060029-04-9)

The compound 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester (CAS: 2060029-04-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic compound, characterized by its unique diazaspiro[3.5]nonane scaffold, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

One of the key areas of research involves the use of this compound as a building block for the synthesis of novel heterocyclic compounds. The presence of both a pyrazole and a benzyl ester moiety in its structure allows for diverse chemical modifications, enabling the creation of libraries of derivatives with varied pharmacological properties. A recent study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer.

In addition to its role in kinase inhibitor development, 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester has also been investigated for its potential in targeting G protein-coupled receptors (GPCRs). A 2023 study highlighted its use in the design of allosteric modulators for the adenosine A2A receptor, which holds therapeutic promise for neurodegenerative disorders such as Parkinson's disease. The spirocyclic core of the compound was found to enhance binding affinity and selectivity, underscoring its value in GPCR drug discovery.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of this compound to improve yield and scalability. A novel catalytic asymmetric synthesis method was reported in Organic Letters, which leverages palladium-catalyzed cross-coupling reactions to achieve high enantioselectivity. This methodological breakthrough is expected to facilitate the broader adoption of this compound in medicinal chemistry campaigns.

In conclusion, 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-, phenylmethyl ester (CAS: 2060029-04-9) represents a valuable scaffold in modern drug discovery. Its versatility, combined with recent synthetic and pharmacological advancements, positions it as a key player in the development of next-generation therapeutics. Future research directions may include further exploration of its applications in targeted protein degradation and covalent inhibitor design.